Cas no 1806971-76-5 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde)

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde is a versatile brominated and difluoromethylated pyridine derivative, primarily employed as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive functional groups—bromine, bromomethyl, difluoromethyl, and aldehyde—enable selective modifications, facilitating the construction of complex heterocyclic frameworks. The presence of both bromine and difluoromethyl groups enhances its utility in cross-coupling reactions and bioisosteric replacements, respectively, while the aldehyde moiety allows for further derivatization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability under controlled conditions. Its structural features make it a preferred choice for researchers targeting selective functionalization in drug discovery and material science applications.
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde structure
1806971-76-5 structure
Product Name:3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
CAS No:1806971-76-5
MF:C8H5Br2F2NO
MW:328.936207532883
CID:4863813
Update Time:2025-06-11

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
    • Inchi: 1S/C8H5Br2F2NO/c9-2-4-1-5(3-14)13-7(6(4)10)8(11)12/h1,3,8H,2H2
    • InChI Key: XNSLQVDRJYEEBY-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)F)=NC(C=O)=CC=1CBr

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029056894-250mg
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
1806971-76-5 97%
250mg
$998.40 2022-03-31
Alichem
A029056894-500mg
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
1806971-76-5 97%
500mg
$1,613.70 2022-03-31
Alichem
A029056894-1g
3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde
1806971-76-5 97%
1g
$3,158.80 2022-03-31

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde Related Literature

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde

Research Brief on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1806971-76-5)

In recent years, the compound 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde (CAS: 1806971-76-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic aldehyde derivative serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features, including the difluoromethyl and bromomethyl substituents, make it a valuable building block for drug discovery programs.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that reduces byproduct formation while maintaining high regioselectivity. This advancement is particularly relevant for scaling up production while meeting the stringent quality requirements for pharmaceutical intermediates.

The compound's primary application lies in its role as a precursor for PROTAC (Proteolysis Targeting Chimera) molecules targeting various disease-relevant proteins. Researchers at several major pharmaceutical companies have incorporated this pyridine derivative into their degrader platforms, citing its excellent linker compatibility and favorable physicochemical properties. The bromine atoms serve as convenient handles for further functionalization through cross-coupling reactions.

In biochemical assays, derivatives of 1806971-76-5 have shown promising activity against several cancer-associated kinases. A recent study published in ACS Chemical Biology (2024) reported that analogs of this compound exhibited nanomolar inhibition of FLT3-ITD mutants, which are implicated in acute myeloid leukemia. The difluoromethyl group appears to play a crucial role in enhancing binding affinity through favorable interactions with hydrophobic pockets in the kinase domain.

From a safety and toxicology perspective, preliminary studies indicate that the compound requires careful handling due to its reactive bromine substituents. However, when properly protected, it demonstrates good stability under standard storage conditions. Current research is exploring prodrug strategies to mitigate potential toxicity concerns while maintaining the compound's synthetic utility.

The commercial availability of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-carboxaldehyde has increased significantly in the past two years, with multiple suppliers now offering the compound at various purity grades. This accessibility has accelerated its adoption in both academic and industrial research settings. Pricing trends suggest that as synthetic methods continue to improve, costs may decrease further, making this intermediate even more attractive for large-scale applications.

Future research directions for this compound include exploration of its use in DNA-encoded library synthesis and further investigation of its potential as a covalent warhead in targeted therapies. The presence of multiple reactive sites offers numerous possibilities for structure-activity relationship studies, particularly in the context of fragment-based drug discovery approaches.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd